Cas no 24688-43-5 (2,5,6-Trichloropyrimidin-4-ol)

• Product Name: 2,5,6-Trichloropyrimidin-4-ol
• CAS No: 24688-43-5
• MF: C₄HCl₃N₂O
• MW: 199.422537565231
• CID: 4711714
• PubChem ID: 136034537
• Update Time: 2024-03-01

2,5,6-Trichloropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5,6-trichloropyrimidin-4-ol
• 2,5,6-Trichloro-4-hydroxypyrimidine
• 2,5,6-trichloro-1H-pyrimidin-4-one
• 2,5,6-trichloro-3H-pyrimidin-4-one
• 2,5,6-Trichloropyrimidin-4(3H)-one
• 2,5,6-Trichloropyrimidin-4-ol

• Inchi： 1S/C4HCl3N2O/c5-1-2(6)8-4(7)9-3(1)10/h(H,8,9,10)
• InChI Key： VZUXMSQVFQRTGM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(NC1=O)Cl)Cl

Computed Properties

• Exact Mass: 197.915446 g/mol
• Monoisotopic Mass: 197.915446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.42
• XLogP3: 2
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones